Cas no 142-75-6 (Octadecanoic acid,2-hydroxypropyl ester)

• Product Name: Octadecanoic acid,2-hydroxypropyl ester
• CAS No: 142-75-6
• MF: C₂₁H₄₂O₃
• MW: 342.556387424469
• CID: 140084
• Update Time: 2026-05-14

Octadecanoic acid,2-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• BPMS
• Octadecanoic acid,2-hydroxypropyl ester
• 2-hydroxypropyl octadecanoate
• Fema no. 2942
• Einecs 205-557-5
• 2-hydroxypropyl stearate
• Propyleneglycol1-monostearate
• 1,2-Propylene glycol 1-stearate
• 1,2-Propylene glycol 1-octadecanoate
• Octadecanoicacid,2-hydroxypropylester

• MDL： MFCD00021902
• Inchi： InChI=1S/C21H42O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)24-19-20(2)22/h20,22H,3-19H2,1-2H3
• InChI Key： FKOKUHFZNIUSLW-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(=O)OCC(C)O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.3

Experimental Properties

• FEMA: 2942 | PROPYLENE GLYCOL STEARATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters